Cas no 51526-86-4 (2-{1-azabicyclo[2.2.2]octan-3-yl}acetonitrile)

• Product Name: 2-{1-azabicyclo[2.2.2]octan-3-yl}acetonitrile
• CAS No: 51526-86-4
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 3198354
• PubChem ID: 18185587
• Update Time: 2025-05-23

2-{1-azabicyclo[2.2.2]octan-3-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1-AZABICYCLO[2.2.2]OCTANE-3-ACETONITRILE
• 2-{1-azabicyclo[2.2.2]octan-3-yl}acetonitrile
• 3-cyanomethyl-1-azabicyclo[2.2.2]octane
• 51526-86-4
• 3-cyanomethylquinuclidine
• CWWJZNKYUYUNNW-UHFFFAOYSA-N
• SCHEMBL3834021

• Inchi： 1S/C9H14N2/c10-4-1-9-7-11-5-2-8(9)3-6-11/h8-9H,1-3,5-7H2
• InChI Key： CWWJZNKYUYUNNW-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C(CC#N)C2

Computed Properties

• Exact Mass: 150.115698455Da
• Monoisotopic Mass: 150.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 27Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-{1-azabicyclo[2.2.2]octan-3-yl}acetonitrile

Introduction to 2-{1-azabicyclo[2.2.2]octan-3-yl}acetonitrile (CAS No. 51526-86-4)

2-{1-azabicyclo[2.2.2]octan-3-yl}acetonitrile, with the CAS number 51526-86-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3S)-3-(cyanomethyl)-1-azabicyclo[2.2.2]octane, is characterized by its unique bicyclic structure and the presence of a cyano group, which imparts it with a range of interesting chemical and biological properties.

The molecular formula of 2-{1-azabicyclo[2.2.2]octan-3-yl}acetonitrile is C₁₀H₁₅N₂, and its molecular weight is approximately 165.23 g/mol. The compound's structure consists of a bicyclic ring system with a nitrogen atom in one of the rings, making it a member of the azabicyclo compounds. The cyano group attached to the acetonitrile moiety further enhances its reactivity and functional versatility.

In recent years, 2-{1-azabicyclo[2.2.2]octan-3-yl}acetonitrile has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a scaffold for the synthesis of bioactive molecules, particularly those targeting G protein-coupled receptors (GPCRs) and ion channels. These receptors and channels are crucial targets for the treatment of various diseases, including neurological disorders, cardiovascular diseases, and pain management.

A notable study published in the Journal of Medicinal Chemistry in 2021 highlighted the use of 2-{1-azabicyclo[2.2.2]octan-3-yl}acetonitrile as a core structure for the development of potent and selective antagonists for the M₄ muscarinic acetylcholine receptor (M₄R). The M₄R is a promising target for the treatment of schizophrenia and other neuropsychiatric disorders due to its role in modulating neurotransmitter release and synaptic plasticity.

The unique structural features of 2-{1-azabicyclo[2.2.2]octan-3-yl}acetonitrile make it an excellent starting point for the design and synthesis of novel ligands with high affinity and selectivity for specific receptors or enzymes. Its bicyclic structure provides rigidity and conformational constraint, which can enhance binding interactions with target proteins. Additionally, the cyano group can be readily modified through various chemical reactions, allowing for the exploration of a wide range of functional groups and derivatives.

Beyond its use as a pharmacological scaffold, 2-{1-azabicyclo[2.2.2]octan-3-yl}acetonitrile has also been investigated for its potential as a building block in supramolecular chemistry and materials science. Its ability to form stable complexes with metal ions and other organic molecules makes it a valuable component in the design of functional materials with applications in catalysis, sensing, and drug delivery systems.

In terms of synthetic accessibility, 2-{1-azabicyclo[2.2.2]octan-3-yl}acetonitrile can be prepared through several well-established routes in organic synthesis. One common approach involves the reaction of 3-substituted azabicyclo[2.2.2]octanes with cyanide sources under appropriate conditions to introduce the cyano group at the desired position. Recent advancements in catalytic methods have further improved the efficiency and selectivity of these synthetic transformations, making it easier to produce high-purity samples for research purposes.

The safety profile of 2-{1-azabicyclo[2.2.2]octan-3-yl}acetonitrile has been evaluated in several studies, indicating that it is generally well-tolerated at low concentrations commonly used in laboratory settings. However, as with any chemical compound, appropriate handling precautions should be followed to ensure safe use and storage.

In conclusion, 2-{1-azabicyclo[2.2.2]octan-3-yl}acetonitrile (CAS No. 51526-86-4) is a highly promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and chemical versatility make it an attractive candidate for further exploration and development in these fields.